Cas no 1806782-48-8 (3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine
• CAS No: 1806782-48-8
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 4799137
• Update Time: 2025-06-11

3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H7ClF2N2/c8-6-4(1-11)2-12-3-5(6)7(9)10/h2-3,7H,1,11H2
• InChI Key： SOLAULQHDKBERK-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1CN)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine

Introduction to 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine (CAS No. 1806782-48-8)

3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1806782-48-8, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The pyridine core, combined with the aminomethyl and chloro substituents, as well as the group, contributes to its versatile reactivity and biological activity.

The compound's structure makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of the aminomethyl group suggests potential for further functionalization, enabling the creation of more complex derivatives with enhanced biological properties. This feature is particularly relevant in the context of drug discovery, where structural modifications can significantly influence efficacy and selectivity.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known to exhibit properties such as kinase inhibition, antiviral, and anti-inflammatory effects. The specific arrangement of atoms in 3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine positions it as a promising candidate for further exploration in these areas.

The and substituents play crucial roles in modulating the compound's reactivity and interactions with biological targets. The chloro group can participate in various chemical reactions, including nucleophilic substitution, which is a common strategy in medicinal chemistry for generating new molecular structures. Meanwhile, the group is often incorporated into drug candidates to improve metabolic stability and binding affinity.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in addressing complex diseases. 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine exemplifies this trend, as it combines multiple functional groups that can be tailored to meet specific pharmacological requirements. Its potential applications span across various therapeutic areas, including oncology, immunology, and neurology.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological activity. Virtual screening methods allow researchers to predict how different molecular structures might interact with biological targets, thereby accelerating the drug discovery process. 3-(Aminomethyl)-4-chloro-5-(difluoromethyl strong>)pyridine has been subjected to such analyses, revealing promising interactions with several key enzymes and receptors.

In addition to its synthetic utility, this compound has been explored in preclinical studies for its potential therapeutic effects. Initial findings suggest that derivatives of 3-(Aminomethyl strong >)-4-chloro-5-(difluoromethyl strong >)pyridine may exhibit significant activity against certain disease biomarkers. These results warrant further investigation into its mechanism of action and potential clinical applications.

The synthesis of 3-(Aminomethyl strong >)-4-chloro-5-(difluoromethyl strong >)pyridine involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the aminomethyl strong >, , and groups. Each step is carefully optimized to ensure high yield and purity.

The role of chiral auxiliaries and catalysts has been particularly important in recent synthetic strategies for this class of compounds. By controlling stereochemistry at key points in the molecule, researchers can enhance its biological activity and reduce unwanted side effects. Such advancements reflect the growing sophistication of synthetic methodologies in pharmaceutical chemistry.

The environmental impact of chemical synthesis is also a critical consideration in modern drug development. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. The production of 3-(Aminomethyl strong >)-4-chloro-5-(difluoromethyl strong >)pyridine is an example of how these principles can be applied to industrial processes.

In conclusion, 3-(Aminomethyl strong >)-4-chloro-5-(difluoromethyl str ng>)pyridine (CAS No. 1806782-48-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its properties and reactivity, this compound is poised to play an increasingly important role in drug development efforts worldwide.